1-[5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride
Overview
Description
“1-[5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride” is a compound that contains a 1,2,4-oxadiazole ring, which is a five-membered heterocyclic ring containing two carbon atoms, one oxygen atom, and two nitrogen atoms . This compound also contains a 4-chlorophenyl group and an ethan-1-amine group .
Synthesis Analysis
The synthesis of 1,2,4-oxadiazoles, such as the one in this compound, has been recognized as key for creating compounds with broad-spectrum anti-infective or anti-microbial activities . The synthesis of these compounds often involves the use of amidoxime with carbonyl compounds such as carboxylic acids, aldehydes, 2-chloro-2-oxoacetate, and esters .Molecular Structure Analysis
The molecular structure of this compound includes a 1,2,4-oxadiazole ring, a 4-chlorophenyl group, and an ethan-1-amine group . The 1,2,4-oxadiazole ring is a five-membered heterocyclic ring containing two carbon atoms, one oxygen atom, and two nitrogen atoms .Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that 1,2,4-oxadiazoles can be involved in a variety of chemical reactions. For instance, they can be synthesized from different synthetic strategies involving the use of amidoxime with carbonyl compounds .Scientific Research Applications
Chemical Synthesis and Structural Analysis
1-[5-(4-Chlorophenyl)-1,2,4-oxadiazol-3-yl]ethan-1-amine hydrochloride and its derivatives are involved in complex chemical synthesis processes. For instance, the reaction between N-(3,4-dichlorophenethyl)-N-methylamine and 3-chloromethyl-5-phenyl-1,2,4-oxadiazole under specific conditions leads to tertiary amine formation, and subsequent reactions can result in ring fission of the oxadiazole system. This demonstrates the compound's role in generating novel chemical entities through intricate reaction pathways (Jäger et al., 2002).
Heterocyclic Compound Synthesis
The compound is a key precursor in the synthesis of new heterocyclic fused rings compounds, showcasing its versatility in creating structurally diverse molecules. This is exemplified in the synthesis of compounds like 6-(4-chlorophenyl)[1,2.4] triazolo [3,4,b][1,3,4] oxadiazole-3-(2H) thione from reactions involving hydrazine hydrate and various reagents. Such syntheses contribute to expanding the chemical space of heterocyclic compounds with potential biological activities (Abbas et al., 2017).
Antimicrobial Compound Development
Derivatives of this compound have been explored for their antimicrobial properties. Synthesis of new 1,2,4-triazole derivatives from the reaction of ester ethoxycarbonylhydrazones with primary amines, leading to compounds that exhibit good to moderate activities against various microorganisms, indicates the potential of these derivatives in antimicrobial drug development (Bektaş et al., 2007).
Energetic Material Synthesis
The structural features of this compound derivatives make them suitable for the synthesis of energetic materials. For example, the synthesis and characterization of multicyclic oxadiazoles with potential as energetic materials underscore the utility of such compounds in creating high-density materials with good thermal stability, contributing to advances in materials science (Pagoria et al., 2017).
Future Directions
Properties
IUPAC Name |
1-[5-(4-chlorophenyl)-1,2,4-oxadiazol-3-yl]ethanamine;hydrochloride | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10ClN3O.ClH/c1-6(12)9-13-10(15-14-9)7-2-4-8(11)5-3-7;/h2-6H,12H2,1H3;1H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRWMNZDNOCGEJK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=NOC(=N1)C2=CC=C(C=C2)Cl)N.Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H11Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
260.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1384429-93-9 | |
Record name | 1,2,4-Oxadiazole-3-methanamine, 5-(4-chlorophenyl)-α-methyl-, hydrochloride (1:1) | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1384429-93-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.